4-fluoro-N-(2-methylphenyl)benzamide

• IUPAC Name: 4-fluoro-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C14H12FNO/c1-10-4-2-3-5-13(10)16-14(17)11-6-8-12(15)9-7-11/h2-9H,1H3,(H,16,17)
• InChI Key: DLMPAJQXLYSWKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H12FNO
• Molecular Weight: 229.25 g/mol

Description

4-fluoro-N-(2-methylphenyl)benzamide, also known as 4F-MPH, is a synthetic compound that belongs to the family of phenethylamines. It is a potent psychostimulant that is structurally similar to methylphenidate, a commonly prescribed medication for attention deficit hyperactivity disorder (ADHD). 4F-MPH is primarily used as a research chemical, and its pharmacological properties and effects are still being studied.

Mechanism Of Action

Like other psychostimulants, 4-fluoro-N-(2-methylphenyl)benzamide acts by increasing the levels of dopamine and norepinephrine in the brain. It achieves this by inhibiting the reuptake of these neurotransmitters, leading to an increase in their availability in the synaptic cleft. This results in increased arousal, attention, and cognitive function.

Biochemical And Physiological Effects

The effects of 4-fluoro-N-(2-methylphenyl)benzamide on the body are similar to those of other psychostimulants. It increases heart rate, blood pressure, and body temperature, and can cause insomnia, anxiety, and agitation. It also has the potential for abuse and addiction, and prolonged use can lead to tolerance and dependence.

Advantages And Limitations For Lab Experiments

One advantage of using 4-fluoro-N-(2-methylphenyl)benzamide in lab experiments is its potency and selectivity for dopamine and norepinephrine reuptake inhibition. This makes it a useful tool for studying the effects of psychostimulants on the central nervous system. However, its potential for abuse and addiction, as well as its limited availability and high cost, are significant limitations.

Future Directions

There are several potential future directions for research on 4-fluoro-N-(2-methylphenyl)benzamide. One area of interest is its potential therapeutic applications, particularly in the treatment of ADHD and other related disorders. Another direction is the investigation of its effects on other neurotransmitter systems, such as serotonin and glutamate. Additionally, further research is needed to understand the long-term effects of 4-fluoro-N-(2-methylphenyl)benzamide use and its potential for abuse and addiction.

Synthesis Methods

The synthesis of 4-fluoro-N-(2-methylphenyl)benzamide involves the reaction of 4-fluorobenzoyl chloride with 2-methylphenylamine in the presence of a base such as triethylamine. The resulting product is then purified using various methods such as recrystallization and chromatography. The synthesis of 4-fluoro-N-(2-methylphenyl)benzamide is relatively straightforward and can be carried out using standard laboratory equipment.

Scientific Research Applications

The primary use of 4-fluoro-N-(2-methylphenyl)benzamide is in scientific research, particularly in the field of neuroscience. It is used to study the effects of psychostimulants on the central nervous system and to investigate the mechanisms underlying ADHD and other related disorders. 4-fluoro-N-(2-methylphenyl)benzamide is also used to explore the potential therapeutic applications of psychostimulants in the treatment of various neurological and psychiatric conditions.